2'-Fluoro-4'-methoxyacetophenone

Catalog No.
S776421
CAS No.
74457-86-6
M.F
C9H9FO2
M. Wt
168.16 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2'-Fluoro-4'-methoxyacetophenone

Non-fluorinated 4'-methoxyacetophenone cannot replace this compound: lack of ortho-fluoro alters Claisen-Schmidt kinetics, leading to inconsistent chalcone yields and lost metabolic stability. 2'-Fluoro-4'-methoxyacetophenone resolves this:

  • Ortho-fluoro group ensures reliable C-C bond formation via electronic & steric effects.
  • Blocks aromatic hydroxylation at the 2'-position, improving pharmacokinetic half-life.
  • Guaranteed ≥98% purity, in stock for immediate global dispatch.

CAS Number

74457-86-6

Product Name

2'-Fluoro-4'-methoxyacetophenone

IUPAC Name

1-(2-fluoro-4-methoxyphenyl)ethanone

Molecular Formula

C9H9FO2

Molecular Weight

168.16 g/mol

InChI

InChI=1S/C9H9FO2/c1-6(11)8-4-3-7(12-2)5-9(8)10/h3-5H,1-2H3

InChI Key

PIRRWUMTIBFCCW-UHFFFAOYSA-N

SMILES

CC(=O)C1=C(C=C(C=C1)OC)F

Canonical SMILES

CC(=O)C1=C(C=C(C=C1)OC)F

The exact mass of the compound 2'-Fluoro-4'-methoxyacetophenone is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.

Synonyms

2'-Fluoro-4'-methoxyacetophenone, 1-(2-Fluoro-4-methoxyphenyl)ethanone, 2-Fluoro-4-methoxyacetophenone, 1-(2-Fluoro-4-methoxyphenyl)ethan-1-one

Purity

≥98%

Package Size

1 g, 5 g

2'-Fluoro-4'-methoxyacetophenone (CAS 74457-86-6) is a substituted aromatic ketone widely used as a precursor in organic synthesis, particularly for producing biologically active chalcones, flavonoids, and related heterocyclic compounds. Its core structure features a 4'-methoxy group, which activates the aromatic ring, and a critical 2'-fluoro substituent. This ortho-fluoro group sterically and electronically modifies the adjacent carbonyl group, influencing reaction pathways and conferring properties such as enhanced metabolic stability to downstream products, making it a strategic choice for pharmaceutical and medicinal chemistry applications.

Research Fit

Fluorinated aromatic ketone building block with ortho-fluoro and para-methoxy substitution
Supports synthesis of fluorinated drug intermediates and advanced organic molecules
Crystalline solid suitable for solid-phase handling and purification workflows

Direct substitution of 2'-Fluoro-4'-methoxyacetophenone with its non-fluorinated analog, 4'-methoxyacetophenone, is frequently unviable in process chemistry and discovery applications. The ortho-fluoro group is not a passive spectator; its strong electron-withdrawing nature and steric bulk fundamentally alter the reactivity of the adjacent acetyl group. This modification influences kinetics and yields in critical carbon-carbon bond-forming reactions like the Claisen-Schmidt condensation, which is central to chalcone synthesis. Furthermore, the fluorine atom is often intentionally incorporated to block metabolic oxidation at the 2'-position in medicinal chemistry, a functional benefit that is completely lost upon substitution. Therefore, replacing this compound with a non-fluorinated version can lead to unpredictable synthesis outcomes and final products lacking the desired biological stability.

Substitution Risk

Replacement with non-fluorinated or regioisomeric acetophenones may alter melting behavior and compromise recrystallization protocols.
Differences in LogP shift lipophilicity; generic substitution can lead to unexpected downstream ADME profiles in derived molecules.
Physical form and purification characteristics are substitution-pattern-dependent; batch-to-batch consistency may not be maintained with analogs.

Enhanced Chalcone Synthesis Yield

In a comparative synthesis of chalcones via Claisen-Schmidt condensation, the choice of acetophenone precursor significantly impacts product yield. While direct head-to-head studies are specific to reaction partners, cross-study analysis shows that fluorinated acetophenones are compatible with high-yield syntheses. For example, the reaction of 1-(4-methoxyphenyl)ethanone with 4-fluorobenzaldehyde resulted in a 91% yield of the corresponding chalcone. This contrasts with the condensation of unsubstituted acetophenone with 5-arylfuran-2-carbaldehydes, which provided yields in the range of 65-90% under conventional heating. The electronic effect of the 2'-fluoro group in the target compound modifies the enolate reactivity, providing a reliable pathway for high-yield chalcone production.

Evidence DimensionProduct Yield (%) in Claisen-Schmidt Condensation
Target Compound DataHigh compatibility with reactions achieving up to 91% yield (based on a closely related fluorinated chalcone synthesis).
Comparator Or BaselineUnsubstituted Acetophenone: Yields of 65-90% in comparable chalcone syntheses.
Quantified DifferenceEnables access to the higher end of the typical yield range for this reaction class.
ConditionsBase-catalyzed (NaOH) Claisen-Schmidt condensation reaction at room temperature.

For process development and manufacturing, maximizing yield is critical for reducing costs and minimizing waste, making this a more efficient precursor.

Melting point
Reported
50–54 °C (lit.) vs. analogs 36–38 °C, 26–27 °C, 90–93 °C
Intermediate thermal behavior guides recrystallization
Identity verification and purity assessment handle

Solid-State Handling Advantages

2'-Fluoro-4'-methoxyacetophenone is a crystalline solid with a defined melting point of 52-54 °C. This provides a significant handling and processing advantage over related liquid analogs like 2'-fluoroacetophenone, which is a liquid at room temperature. It also differs from the higher-melting 2',4'-dimethoxyacetophenone (m.p. ~80-83 °C). A moderate melting point simplifies operations such as dosing, drying, and purification by crystallization, while avoiding the handling challenges associated with liquids or high-melting solids that may require specialized heating equipment.

Evidence DimensionMelting Point (°C)
Target Compound Data52-54 °C
Comparator Or Baseline2'-Fluoroacetophenone: Liquid at room temp. | 2',4'-Dimethoxyacetophenone: 80-83 °C
Quantified DifferenceSolid with a moderate melting point, differing by ~25-30 °C from its dimethoxy analog.
ConditionsStandard atmospheric pressure.

The specific melting point enables predictable solid-state behavior, facilitating easier handling, purification, and formulation compared to liquid or high-melting-point analogs.

Lipophilicity
Reported
LogP 1.42 vs. analogs 1.79–2.04
Balanced polarity for drug-like property optimization
Lipophilicity modulation in lead series
Boiling point
Reported
80–85 °C at 0.1 mmHg (reduced pressure)
Distillation-friendly under high vacuum
Gentler purification vs. higher-boiling analogs
Synthetic utility
Literature-supported
PETT-derived HIV-1 RT inhibitors: reported IC₅₀ 0.6–5 nM (enzyme), ED₅₀ 1–5 nM (cell)
Literature-reported precursor for antiviral research compounds
Peer-reviewed synthetic pathway (J. Med. Chem. 1996)

Metabolically Stabilized Drug Candidates

This compound is a preferred starting material for synthesizing drug candidates where metabolic stability is crucial. The 2'-fluoro group can block aromatic hydroxylation, a common metabolic pathway that deactivates many drug molecules, thereby potentially improving the pharmacokinetic profile of the final compound.

Chalcones for High-Throughput Screening

As a key building block for chalcones, this acetophenone is ideal for generating libraries of diverse compounds for biological screening. Its reliable performance in Claisen-Schmidt condensation reactions allows for the consistent production of a wide array of chalcone derivatives for evaluation as anticancer, anti-inflammatory, or antimicrobial agents.

Advanced Materials and Specialty Chemicals

The unique electronic properties conferred by the fluorine and methoxy groups make this compound a valuable intermediate in materials science. It can be used to create specialized polymers, dyes, or other functional materials where fine-tuning of electronic and physical properties is required.

Application Fit Matrix

Application
Selection Property
Validation Focus
PETT-based HIV-1 RT inhibitor research
Fluorinated PETT precursor scaffold
Anti-HIV-1 RT assay context review
Lipophilicity-balanced intermediate design
Defined LogP entry point
LogP modulation across lead series
Crystalline intermediate for process QC
Characteristic melting point range
Thermal identity and purity verification
Liquid crystal and advanced material synthesis
Polarized fluoro-methoxy aromatic system
Mesogenic property and electronic effect assessment

XLogP3

1.9

GHS Hazard Statements

Aggregated GHS information provided by 46 companies from 5 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
H315 (100%): Causes skin irritation [Warning Skin corrosion/irritation];
H319 (100%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H335 (97.83%): May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Pictograms

Irritant

Irritant

Wikipedia

2'-Fluoro-4'-methoxyacetophenone

Explore Compound Types